![molecular formula C21H20N2O B3604438 2-(2-phenylethyl)-N-(3-pyridinylmethyl)benzamide](/img/structure/B3604438.png)
2-(2-phenylethyl)-N-(3-pyridinylmethyl)benzamide
Overview
Description
2-(2-phenylethyl)-N-(3-pyridinylmethyl)benzamide, also known as PEPB, is a compound that has been of interest to researchers due to its potential for use as a tool in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, which make it useful for studying various biological processes.
Scientific Research Applications
- “MLS000665250” has been studied for its potential as a drug candidate. Researchers explore its interactions with biological targets, pharmacokinetics, and safety profiles. The compound’s chemical structure may offer clues for designing novel drugs or optimizing existing ones .
- Investigations into the compound’s effects on the nervous system have revealed potential neuroprotective properties. Researchers explore its impact on neurotransmitter systems, neuronal function, and neuroinflammation. Applications may include neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- “MLS000665250” has shown promise in inhibiting cancer cell growth. Studies focus on its mechanisms of action, anti-proliferative effects, and potential as an adjunct to existing chemotherapy. Specific cancer types, such as breast or lung cancer, are areas of interest .
- Researchers investigate the compound’s immunomodulatory properties. It may influence immune cell function, cytokine production, and inflammation. Applications could extend to autoimmune conditions like rheumatoid arthritis or multiple sclerosis .
- “MLS000665250” has been explored for its impact on metabolic pathways. Studies examine its effects on lipid metabolism, glucose homeostasis, and adipose tissue. Potential applications include obesity management and metabolic syndrome .
- Investigations into the compound’s cardiovascular effects focus on blood pressure regulation, vascular function, and endothelial health. Researchers explore its potential as an antihypertensive agent or vasodilator .
Medicinal Chemistry and Drug Development
Neuropharmacology and Neurological Disorders
Oncology and Cancer Research
Immunology and Autoimmune Disorders
Metabolic Disorders and Obesity
Cardiovascular Health and Hypertension
properties
IUPAC Name |
2-(2-phenylethyl)-N-(pyridin-3-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O/c24-21(23-16-18-9-6-14-22-15-18)20-11-5-4-10-19(20)13-12-17-7-2-1-3-8-17/h1-11,14-15H,12-13,16H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIOOGDZCXIWZMA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC2=CC=CC=C2C(=O)NCC3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.